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Compound of Interest

Compound Name: scillaren

Cat. No.: B1171841 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These guidelines provide comprehensive instructions for the safe handling, storage, and

preparation of scillaren A powder to ensure the integrity of the compound and the safety of

laboratory personnel.

Product Information and Physical Properties
Scillaren A is a crystalline steroidal glycoside derived from Scilla maritima. It is imperative to

handle this compound with care due to its toxicity.

Property Value Citations

CAS Number 124-99-2 [1][2][3]

Molecular Formula C₃₆H₅₂O₁₃ [1][3][4]

Molecular Weight 692.79 g/mol [1][4]

Appearance Solid powder [5]

Purity ≥90% (LC/MS-ELSD) [1]

Melting Point 193-194 °C (in Ethanol, 96%) [3]
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Scillaren A is classified as acutely toxic if swallowed.[6] Strict adherence to safety protocols is

mandatory.

2.1 GHS Classification

Hazard Class Category
Hazard
Statement

Signal Word Pictogram

Acute Toxicity,

Oral
3

H301: Toxic if

swallowed
Danger GHS06

(Data sourced from multiple safety data sheets)[1][6]

2.2 Personal Protective Equipment (PPE)

All personnel must use the following PPE when handling scillaren A powder:

PPE Type Specification Rationale

Eye/Face Protection
Tightly fitting safety goggles

with side-shields

Protects against airborne

powder and splashes.

Hand Protection
Chemical-impermeable gloves

(e.g., nitrile)

Prevents skin contact. Gloves

must be inspected before use

and disposed of properly.

Respiratory Protection Full-face respirator

Required if exposure limits are

exceeded or if dust formation

is likely.

Body Protection
Lab coat or fire/flame resistant

and impervious clothing

Prevents skin exposure and

contamination of personal

clothing.

(Based on recommended safety procedures)[6]
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Always handle scillaren A in a well-ventilated area, preferably within a chemical fume hood.

[6]

Avoid the formation of dust and aerosols.[6]

Prevent contact with skin, eyes, and clothing.[6]

Do not eat, drink, or smoke in areas where scillaren A is handled.[6]

Wash hands thoroughly after handling.[6]

Use non-sparking tools to prevent electrostatic discharge.[6]

3.2 Storage Conditions

Proper storage is crucial to maintain the stability and integrity of scillaren A.

Form
Storage
Temperatur
e

Duration Container Conditions Citations

Powder -20°C

Long-term

(months to

years)

Tightly

closed, light-

resistant

container

Dry, dark, and

well-

ventilated

place

[1][5][7]

0-4°C

Short-term

(days to

weeks)

Tightly

closed, light-

resistant

container

Dry, dark, and

well-

ventilated

place

[5]

Stock

Solution

-20°C or

-80°C

Long-term

(months to a

year)

Tightly sealed

vials

Protect from

light
[5][7]

0-4°C

Short-term

(days to

weeks)

Tightly sealed

vials

Protect from

light
[5]
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Experimental Protocols
4.1 Protocol for Reconstitution of Scillaren A Powder

This protocol outlines the steps for preparing a stock solution of scillaren A.

Materials:

Scillaren A powder

Anhydrous DMSO (or other suitable solvent)

Sterile, amber glass vials or tubes with tight-fitting caps

Calibrated micropipettes and sterile tips

Vortex mixer

Analytical balance

Procedure:

Equilibrate the scillaren A powder vial to room temperature before opening to prevent

moisture condensation.

In a chemical fume hood, weigh the desired amount of scillaren A powder using an

analytical balance.

Carefully transfer the powder to a sterile vial.

Add the calculated volume of solvent (e.g., DMSO) to the vial to achieve the desired stock

concentration.

Tightly cap the vial and vortex thoroughly until the powder is completely dissolved.

For long-term storage, aliquot the stock solution into smaller, single-use vials to avoid

repeated freeze-thaw cycles.

Clearly label each vial with the compound name, concentration, date, and solvent used.
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Store the stock solutions at -20°C or -80°C.[5][7]

4.2 Solubility Data

Solvent Solubility Citations

DMSO Soluble [5]

Methanol 1 in 80 parts [8]

Alcohol 1 in 350 parts [8]

Diluted Alcohol (4:1

ethanol:water)
1 in 40 parts [8]

Water Sparingly soluble [8]

Chloroform Practically insoluble [8]

Ether Practically insoluble [8]

First Aid and Spill Management
5.1 First Aid Measures
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Exposure Route First Aid Procedure Citations

Ingestion

IF SWALLOWED: Get

emergency medical help

immediately. Rinse mouth. Do

not induce vomiting.

[6]

Inhalation

Move the victim into fresh air. If

breathing is difficult, give

oxygen. If not breathing, give

artificial respiration.

[6]

Skin Contact

Take off contaminated clothing

immediately. Wash off with

soap and plenty of water.

[6]

Eye Contact

Rinse with pure water for at

least 15 minutes. Consult a

doctor.

[6]

5.2 Spill Management

Evacuate personnel to a safe area.

Ensure adequate ventilation.

Avoid dust formation.

Wear appropriate PPE.

Sweep up the spilled solid material and place it in a suitable container for disposal.

Dispose of the waste in accordance with local, state, and federal regulations.[6]

Visual Workflow and Pathway Diagrams
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Caption: Workflow for Safe Handling and Reconstitution of Scillaren A Powder.
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Hazard Identification

Potential Exposure Routes
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Caption: Logical Relationships in Scillaren A Safety and Emergency Protocols.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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